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Compound of Interest

Compound Name:
2-(2H-Benzo[D][1,2,3]triazol-2-

YL)ethanamine

CAS No.: 69980-83-2

Cat. No.: B1279423

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The increasing prevalence of invasive fungal infections, coupled with the rise of drug-resistant

strains, necessitates the development of novel antifungal agents.[1][2][3] Benzotriazole, a

bicyclic heterocyclic compound, has emerged as a promising scaffold in medicinal chemistry

due to the wide range of pharmacological activities its derivatives possess, including antifungal

properties.[4][5][6] These compounds often exhibit a broad spectrum of activity and, in some

cases, lower toxicity compared to existing imidazole-based drugs.[7] This document provides

an in-depth guide to the antifungal applications of benzotriazole-based compounds, including

their mechanism of action, synthesis, and protocols for evaluating their efficacy.
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The primary antifungal mechanism of many benzotriazole derivatives, similar to other azole

antifungals, is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-

demethylase (CYP51).[7][8][9][10] This enzyme is crucial for the biosynthesis of ergosterol, an

essential component of the fungal cell membrane.[7][8][11] By binding to the heme iron in the

active site of CYP51, benzotriazole compounds disrupt the conversion of lanosterol to

ergosterol.[8][12][13] This leads to the depletion of ergosterol and the accumulation of toxic

14α-methylated sterols in the fungal cell membrane, ultimately inhibiting fungal growth and

replication.[7][8][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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